Cas no 43020-38-8 (2,3,4-Trimethoxybenzonitrile)

• Product Name: 2,3,4-Trimethoxybenzonitrile
• CAS No: 43020-38-8
• Molecular Formula: C₁₀H₁₁NO₃
• Molecular Weight: 193.19924
• MDL: MFCD00001785
• CID: 89522
• PubChem ID: 606350

2,3,4-Trimethoxybenzonitrile Properties

Names and Identifiers

• 2,3,4-Trimethoxybenzonitrile
• EINECS 256-049-5
• InChI=1/C10H11NO3/c1-12-8-5-4-7(6-11)9(13-2)10(8)14-3/h4-5H,1-3H
• FT-0639825
• A826107
• 2,3,4-trimethoxybenzenecarbonitrile
• NS00031285
• Benzonitrile, 2,3,4-trimethoxy-
• J-506874
• SCHEMBL4696500
• YCSGHMDKBZNXJC-UHFFFAOYSA-N
• 2,3,4-Trimethoxybenzonitril
• CS-0358935
• MFCD00001785
• AKOS005366678
• T3285
• AS-77481
• D-4-CHLOROPHENYLGLYCINEHCL
• DTXSID30195635
• 43020-38-8
• DB-051011
• 2,3,4-Trimethoxbenzonitrile
• DTXCID70118126
• STL168047

• MDL： MFCD00001785
• InChIKey： YCSGHMDKBZNXJC-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H11NO3/c1-12-8-5-4-7(6-11)9(13-2)10(8)14-3/h4-5H,1-3H3
• SMILES： COC1=C(C(=C(C=C1)C#N)OC)OC

Computed Properties

• Exact Mass: 193.07400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 193.073893
• Heavy Atom Count: 14
• Complexity: 223
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 51.5

Experimental Properties

• LogP: 1.58408
• PSA: 51.48000
• Refractive Index: 1.5300 (estimate)
• Boiling Point: 329.41°C (rough estimate)
• Melting Point: 56-57 °C(lit.)
• Flash Point: 127.8 °C
• Color/Form: powder
• Solubility: Insoluble
• Density: 1.2307 (rough estimate)

2,3,4-Trimethoxybenzonitrile Security Information

• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R23/24/25
• Hazard Level：6.1
• Dangerous goods sign：
• Hazardous Material transportation number：3276
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38
• HazardClass：6.1

2,3,4-Trimethoxybenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%